Cas no 51991-92-5 (Propanedinitrile, [(2-benzothiazolylamino)methylene]-)

Propanedinitrile, [(2-benzothiazolylamino)methylene]-, is a specialized organic compound featuring a benzothiazole moiety linked to a dinitrile functional group. This structure imparts unique reactivity, making it valuable in synthetic chemistry applications, particularly as an intermediate in the preparation of heterocyclic compounds. Its electron-withdrawing nitrile groups enhance its utility in cyclization and condensation reactions, while the benzothiazole component contributes to its potential use in materials science, such as in the development of fluorescent dyes or coordination complexes. The compound’s well-defined molecular architecture ensures consistent performance in research and industrial processes, offering precise control in synthetic pathways.
Propanedinitrile, [(2-benzothiazolylamino)methylene]- structure
51991-92-5 structure
Product Name:Propanedinitrile, [(2-benzothiazolylamino)methylene]-
CAS No:51991-92-5
MF:C11H6N4S
MW:226.25713968277
CID:4017528
Update Time:2025-05-20

Propanedinitrile, [(2-benzothiazolylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [(2-benzothiazolylamino)methylene]-
    • Propanedinitrile, 2-[(2-benzothiazolylamino)methylene]-
    • Inchi: 1S/C11H6N4S/c12-5-8(6-13)7-14-11-15-9-3-1-2-4-10(9)16-11/h1-4,7H,(H,14,15)
    • InChI Key: PVDRVUQHKDBRKC-UHFFFAOYSA-N
    • SMILES: C(#N)/C(=C/NC1=NC2=CC=CC=C2S1)/C#N

Propanedinitrile, [(2-benzothiazolylamino)methylene]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-11788585-1.0g
2-{[(1,3-benzothiazol-2-yl)amino]methylidene}propanedinitrile
51991-92-5 95%
1.0g
$0.0 2023-01-07

Additional information on Propanedinitrile, [(2-benzothiazolylamino)methylene]-

Propanedinitrile, [(2-benzothiazolylamino)methylene]- (CAS No. 51991-92-5): An Overview of a Versatile Compound in Pharmaceutical Research

Propanedinitrile, [(2-benzothiazolylamino)methylene]- (CAS No. 51991-92-5) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential applications in various therapeutic areas. This compound, also known as Benzothiazole-2-aminomethylene propanedinitrile, is characterized by its distinct chemical structure and functional groups, which contribute to its diverse biological activities.

The chemical structure of Propanedinitrile, [(2-benzothiazolylamino)methylene]- consists of a propanedinitrile backbone with a benzothiazole moiety attached via an aminomethylene bridge. The benzothiazole ring is a well-known heterocyclic system that is widely used in the development of pharmaceuticals due to its ability to modulate various biological targets. The presence of the nitrile groups in the propanedinitrile backbone adds further complexity and reactivity to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of Propanedinitrile, [(2-benzothiazolylamino)methylene]- in various therapeutic applications. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area where Propanedinitrile, [(2-benzothiazolylamino)methylene]- has shown potential is in cancer therapy. A study conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death. These findings suggest that Propanedinitrile, [(2-benzothiazolylamino)methylene]- could be developed into a novel anticancer agent with improved safety and efficacy profiles.

In addition to its anti-inflammatory and anticancer properties, Propanedinitrile, [(2-benzothiazolylamino)methylene]- has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective activity makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of Propanedinitrile, [(2-benzothiazolylamino)methylene]- have also been studied to evaluate its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, low plasma protein binding, and moderate metabolic stability. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the delivery and efficacy of Propanedinitrile, [(2-benzothiazolylamino)methylene]-. One approach involves the development of nanoparticle-based delivery systems that can improve the solubility and stability of the compound while reducing its systemic toxicity. Another strategy involves chemical modifications to enhance its binding affinity to specific biological targets or to improve its pharmacological properties.

In conclusion, Propanedinitrile, [(2-benzothiazolylamino)methylene]- (CAS No. 51991-92-5) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential, paving the way for future clinical applications.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.